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Compound of Interest

Compound Name: Aminopropylon

CAS No.: 3690-04-8

Cat. No.: B1200042

Get Quote

Chemical Profile & Hazard Landscape
Identity: Aminopropylon (Synonyms: Aminopropylone; 2-(dimethylamino)-N-(1,5-dimethyl-3-

oxo-2-phenylpyrazol-4-yl)propanamide) CAS Number: 3690-04-8 Chemical Class: Pyrazolone

derivative (structurally related to Aminophenazone and Antipyrine).[1][2][3][4]

Operational Context: Aminopropylon is primarily handled in research and analytical

environments as a high-purity reference standard for LC-MS/MS calibration.[1][2] Unlike bulk

industrial chemicals, it is typically manipulated in milligram quantities.[2]

The "Analogue Precaution" Principle: While specific GHS hazard data for Aminopropylon is

often listed as "Not Fully Evaluated" by suppliers [1], its structural homology to

Aminophenazone necessitates a high-caution approach.[1][2] Pyrazolones are historically

associated with:

Sensitization: Potential for skin and respiratory hypersensitivity.[1][2]

Hematological Risks: Agranulocytosis risks associated with systemic absorption of related

compounds [2].[1][2]
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Acute Toxicity: Harmful if swallowed or absorbed through mucous membranes.[1][2]

Scientist's Directive: Treat Aminopropylon as a Potent Bioactive Compound (PBC). Do not rely

on the absence of a "Danger" signal word to relax safety standards.

PPE Selection Matrix
The following PPE configuration is designed to create a self-validating barrier system, ensuring

that no single failure point leads to exposure.
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Protection Zone Recommended Equipment
Technical Specification &
Rationale

Respiratory

Engineering Control (Primary):

Chemical Fume HoodPPE

(Secondary): N95 or P100

Respirator

Rationale: Handling powdered

reference standards generates

invisible micro-aerosols.[1][2] If

weighing outside a hood is

unavoidable, a fit-tested P100

is mandatory to block

particulates <0.3 microns.[1][2]

Dermal (Hands)

Double-Gloving ProtocolInner:

Nitrile (2-4 mil)Outer: Nitrile (4-

8 mil)

Rationale: Pyrazolones are

organic solids soluble in

organic solvents.[1][2] Nitrile

offers excellent chemical

resistance.[1][2] Double

gloving allows the outer layer

to be stripped immediately

upon contamination without

exposing skin.[1][2]

Ocular
Chemical Splash Goggles

(Indirect Vent)

Rationale: Safety glasses are

insufficient for fine powders or

solvent splashes.[1][2]

Goggles provide a seal against

airborne dust entry.[1][2]

Body
Lab Coat (Tyvek or

Cotton/Poly) + Cuffs tucked

Rationale: Use a buttoned lab

coat with wrist cuffs tucked

under the outer glove gauntlet

to prevent "wrist-gap"

exposure.[1][2]

Operational Workflow: Handling Reference Standards
This workflow minimizes the "transient exposure" risks that occur during the critical moments of

weighing and solvation.[1][2]
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Phase A: Preparation & Weighing
Static Control: Place an anti-static gun or mat inside the fume hood.[1][2] Pyrazolone

powders are often electrostatic and can "jump" during weighing.[1][2]

Vial Opening: Tap the vial gently on a hard surface to settle contents. Open only inside the

fume hood.[1][2]

Transfer: Use a disposable anti-static spatula.[1][2] Never return excess chemical to the

stock vial to prevent cross-contamination.[1][2]

Phase B: Solvation (The Critical Step)
Aminopropylon is typically dissolved in Acetonitrile or Methanol for LC-MS analysis.[1][2]

Solvent Addition: Add solvent slowly down the side of the vessel to minimize aerosol

displacement.[1][2]

Dissolution: Vortex with the cap tightly sealed.

Venting: Briefly loosen the cap inside the hood after vortexing to release any solvent vapor

pressure buildup.[1][2]

Phase C: Waste & Decontamination
Solid Waste: Disposable spatulas and weigh boats must be disposed of in "Hazardous Solid

Waste" containers immediately.

Liquid Waste: Solutions containing Aminopropylon must be segregated into "Organic

Solvent Waste" streams.[1][2]

Surface Decontam: Wipe the balance and hood surface with a 10% bleach solution or

compatible surfactant, followed by an ethanol rinse.[2]

Visualization: Risk Assessment & Decision Logic
The following diagram illustrates the decision-making process for PPE based on the physical

state of the Aminopropylon.
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Start: Handling Aminopropylon

Determine Physical State

Solid / Powder Form
(High Inhalation Risk)

Reference Standard

Liquid / Solvated Form
(Splash/Absorption Risk)

Diluted Sample

Engineering Control:
Class II Fume Hood

PPE Protocol A:
- Double Nitrile Gloves

- Splash Goggles
- N95 (if hood unavailable)

Handling Solids

PPE Protocol B:
- Single Nitrile Gloves (Change often)

- Safety Glasses/Goggles
- Lab Coat

Handling Liquids

Proceed with Experiment

Click to download full resolution via product page

Figure 1: Decision logic for selecting appropriate protective equipment based on the physical

state of the chemical.[1][2]
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Emergency Response Protocols
Scenario A: Powder Spill (Benchtop)

Evacuate: Alert nearby personnel.

Isolate: Do not attempt to sweep dry powder (creates dust).[1][2]

Neutralize: Cover spill with a wet paper towel (solvent-dampened) to trap particulates.[1][2]

Clean: Wipe up carefully and place in a sealed hazardous waste bag.

Scenario B: Ocular Exposure

Flush: Immediately flush eyes at an eyewash station for 15 minutes.[1][2] Hold eyelids open.

Medical: Seek medical attention. Provide the SDS (or CAS 3690-04-8 reference) to the

physician, noting the "Pyrazolone" class.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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